Cas no 141476-60-0 (Dodecanoic acid, 12-[(2,4-dinitrophenyl)amino]-)

• Product Name: Dodecanoic acid, 12-[(2,4-dinitrophenyl)amino]-
• CAS No: 141476-60-0
• MF: C₁₈H₂₇N₃O₆
• MW: 381.423485040665
• CID: 1307152
• Update Time: 2024-08-03

Dodecanoic acid, 12-[(2,4-dinitrophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 12-[(2,4-dinitrophenyl)amino]-

• Inchi： 1S/C18H27N3O6/c22-18(23)10-8-6-4-2-1-3-5-7-9-13-19-16-12-11-15(20(24)25)14-17(16)21(26)27/h11-12,14,19H,1-10,13H2,(H,22,23)
• InChI Key： LQFUPRQSFGOMKM-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCCCCCCCNC1=CC=C([N+]([O-])=O)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 381.19011

Experimental Properties

• Density: 1.235±0.06 g/cm3(Predicted)
• Boiling Point: 566.4±40.0 °C(Predicted)
• PSA: 135.61
• pka: 4.78±0.10(Predicted)